Cas no 2149143-47-3 (2-2-(1H-1,2,3,4-tetrazol-1-yl)ethoxyethan-1-amine)

• Product Name: 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethoxyethan-1-amine
• CAS No: 2149143-47-3
• MF: C₅H₁₁N₅O
• MW: 157.173739671707
• CID: 6358052
• PubChem ID: 165848968
• Update Time: 2025-10-30

2-2-(1H-1,2,3,4-tetrazol-1-yl)ethoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethoxyethan-1-amine
• 2149143-47-3
• EN300-1734485
• 2-[2-(1H-1,2,3,4-tetrazol-1-yl)ethoxy]ethan-1-amine

• Inchi： 1S/C5H11N5O/c6-1-3-11-4-2-10-5-7-8-9-10/h5H,1-4,6H2
• InChI Key： DXELRWVCUMQOOT-UHFFFAOYSA-N
• SMILES： O(CCN)CCN1C=NN=N1

Computed Properties

• Exact Mass: 157.09635999g/mol
• Monoisotopic Mass: 157.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethoxyethan-1-amine

2-(1H-1,2,3,4-Tetrazol-1-yl)ethoxyethan-1-amine

The compound 2-(1H-1,2,3,4-tetrazol-1-yl)ethoxyethan-1-amine (CAS No: 2149143-47-3) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its tetrazole ring system, which is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom. The tetrazole moiety is known for its stability and reactivity, making it a valuable component in drug design and material science.

Recent studies have highlighted the importance of tetrazole-containing compounds in the development of novel pharmaceutical agents. For instance, researchers have explored the use of tetrazole derivatives in the synthesis of bioactive molecules with potential anti-inflammatory, antitumor, and antimicrobial properties. The presence of the ethoxy group in 2-(1H-1,2,3,4-tetrazol-1-yl)ethoxyethan-1-amine further enhances its versatility, as it can participate in various chemical reactions such as nucleophilic substitutions and condensations.

The synthesis of 2-(1H-1,2,3,4-tetrazol-1-yl)ethoxyethan-1-amine typically involves the reaction of an appropriate tetrazole derivative with an ethoxyethyl amine precursor under controlled conditions. This reaction pathway has been optimized to ensure high yields and purity of the final product. The compound's stability under various environmental conditions has also been studied extensively, making it suitable for long-term storage and transportation.

In terms of applications, tetrazole-containing compounds like this one are increasingly being utilized in the development of advanced materials such as high-performance polymers and ceramics. The tetrazole group's ability to coordinate with metal ions makes it an attractive component in the synthesis of metal organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies.

Moreover, recent advancements in green chemistry have led to the exploration of eco-friendly synthesis methods for tetrazole derivatives. Researchers have developed catalytic systems that reduce the use of hazardous reagents while maintaining high efficiency. These innovations not only enhance the sustainability of chemical processes but also align with global efforts to promote environmentally responsible practices.

The pharmacological properties of 2-(1H-1,2,3,4-tetrazol-1-y l)ethoxyethan - ¹ - amine are currently under investigation for potential therapeutic applications. Preliminary studies suggest that this compound may exhibit selective binding to certain biological targets, making it a promising candidate for drug development programs targeting diseases such as cancer and neurodegenerative disorders.

In conclusion, ² - (¹H - ¹ ,² ,³ ,⁴ - tetrazol - ¹ - yl ) ethoxy ethan - ¹ - amine represents a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive subject for further research and development.